PIM inhibitor 1 phosphate
PIM inhibitor 1 phosphate
PAK4-IN-1 is an inhibitor of Pim extracted from patent WO 2017044730 A1, compound 1; has an IC50 of less than 35 nM.
Brand Name:
Vulcanchem
CAS No.:
2088852-47-3
VCID:
VC0007190
InChI:
InChI=1S/C26H26F3N5O3.H3O4P/c1-12-10-34(11-17(30)25(12)36)24-13-5-8-20(35)22(13)31-9-19(24)33-26(37)18-7-6-16(29)23(32-18)21-14(27)3-2-4-15(21)28;1-5(2,3)4/h2-4,6-7,9,12,17,20,25,35-36H,5,8,10-11,30H2,1H3,(H,33,37);(H3,1,2,3,4)/t12-,17+,20+,25+;/m0./s1
SMILES:
CC1CN(CC(C1O)N)C2=C3CCC(C3=NC=C2NC(=O)C4=NC(=C(C=C4)F)C5=C(C=CC=C5F)F)O.OP(=O)(O)O
Molecular Formula:
C₂₆H₂₉F₃N₅O₇P
Molecular Weight:
611.51
PIM inhibitor 1 phosphate
CAS No.: 2088852-47-3
Inhibitors
VCID: VC0007190
Molecular Formula: C₂₆H₂₉F₃N₅O₇P
Molecular Weight: 611.51
| CAS No. | 2088852-47-3 |
|---|---|
| Product Name | PIM inhibitor 1 phosphate |
| Molecular Formula | C₂₆H₂₉F₃N₅O₇P |
| Molecular Weight | 611.51 |
| IUPAC Name | N-[(7R)-4-[(3R,4R,5S)-3-amino-4-hydroxy-5-methylpiperidin-1-yl]-7-hydroxy-6,7-dihydro-5H-cyclopenta[b]pyridin-3-yl]-6-(2,6-difluorophenyl)-5-fluoropyridine-2-carboxamide;phosphoric acid |
| Standard InChI | InChI=1S/C26H26F3N5O3.H3O4P/c1-12-10-34(11-17(30)25(12)36)24-13-5-8-20(35)22(13)31-9-19(24)33-26(37)18-7-6-16(29)23(32-18)21-14(27)3-2-4-15(21)28;1-5(2,3)4/h2-4,6-7,9,12,17,20,25,35-36H,5,8,10-11,30H2,1H3,(H,33,37);(H3,1,2,3,4)/t12-,17+,20+,25+;/m0./s1 |
| Standard InChIKey | CYYVLFVRZDZABX-SEDYQSMDSA-N |
| SMILES | CC1CN(CC(C1O)N)C2=C3CCC(C3=NC=C2NC(=O)C4=NC(=C(C=C4)F)C5=C(C=CC=C5F)F)O.OP(=O)(O)O |
| Description | PAK4-IN-1 is an inhibitor of Pim extracted from patent WO 2017044730 A1, compound 1; has an IC50 of less than 35 nM. |
| Reference | [1]. WO 2017044730 A1 |
| PubChem Compound | 126673672 |
| Last Modified | Nov 11 2021 |
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